Cas no 2649080-05-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• CAS No: 2649080-05-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6536834
• PubChem ID: 165516542
• Update Time: 2025-07-18

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
• EN300-1519793
• 2649080-05-5
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(14-15-23(29)28-26(3,5-2)24(30)31)27-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： POICQALWOPGFPY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2649080-05-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2649080-05-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, which makes it highly suitable for the sequential addition of amino acids. The 2-methylbutanoic acid moiety adds structural complexity and can influence the conformational properties of the resulting peptides, making it an important consideration in the design of bioactive molecules.

Recent research has highlighted the potential of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be effectively used as a building block in the synthesis of novel peptides with enhanced stability and bioavailability. These peptides have shown promising results in preclinical studies for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In another study, researchers at the University of California, San Francisco, explored the use of Fmoc-protected amino acid derivatives in the development of targeted drug delivery systems. The study found that these compounds can be conjugated to nanoparticles to improve their cellular uptake and reduce off-target effects. This approach has significant implications for cancer therapy, where precise targeting is crucial for minimizing side effects and enhancing treatment efficacy.

The structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid also make it an attractive candidate for use in protein engineering. The Fmoc group can be selectively removed to reveal the underlying amino acid, allowing for precise control over the sequence and conformation of synthesized peptides. This level of control is essential for creating proteins with specific functions, such as enzymes or antibodies.

In addition to its applications in drug development, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid has been studied for its potential use in diagnostic tools. A recent publication in Analytical Chemistry (2023) reported that this compound can be used as a fluorescent probe to detect specific biomarkers associated with various diseases. The high sensitivity and selectivity of these probes make them valuable tools for early diagnosis and monitoring of disease progression.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by coupling with other amino acids or functional groups. The final step involves deprotection under mild conditions to reveal the active amino acid. Advances in synthetic chemistry have made this process more efficient and scalable, enabling large-scale production for both research and commercial applications.

Despite its numerous applications, the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid also presents some challenges. For example, the stability of the Fmoc group under certain conditions can affect the yield and purity of synthesized peptides. Researchers are continuously working on optimizing synthetic methods to overcome these limitations and improve the overall efficiency of peptide synthesis.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid (CAS No. 2649080-05-5) is a versatile compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for peptide synthesis, protein engineering, drug development, and diagnostic applications. As research continues to advance, it is likely that new applications and improvements will further enhance its utility in these fields.